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Compound of Interest

Compound Name: Ac-DL-Trp-OH

Cat. No.: B554822

An In-depth Technical Guide to N-Acetyl-DL-Tryptophan (Ac-DL-Trp-OH)

Introduction

N-Acetyl-DL-Tryptophan (Ac-DL-Trp-OH) is the N-acetylated derivative of the essential amino
acid DL-Tryptophan.[1] As a racemic mixture, it contains both N-Acetyl-L-Tryptophan and N-
Acetyl-D-Tryptophan. This compound serves as a valuable resource in various scientific and
industrial fields, including pharmaceutical development, biochemical research, and as a
component in dietary supplements.[2] It is recognized as an endogenous metabolite and has
been investigated for its neuroprotective properties and its role in cognitive function and mood
regulation.[2][3] This guide provides a comprehensive overview of its physical and chemical
properties, biological significance, and relevant experimental protocols for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

The fundamental properties of Ac-DL-Trp-OH are summarized below. These data are crucial
for handling, storage, and application in experimental settings.

Physical Properties

The physical characteristics of Ac-DL-Trp-OH determine its state and solubility, which are
critical for formulation and experimental design.
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Property Value Source(s)

White to light yellow powder or
Appearance [4][5][6]
crystals.

) ] 204-206 °C (with
Melting Point B [4][7]
decomposition)

Slightly soluble in cold water.
[4][6] Very soluble in ethanol
(96%).[4][8] Soluble in
Solubility methanol and dilute solutions [4115161181[9]
of alkali hydroxides.[4][5]
Soluble in DMF (20 mg/ml) and
DMSO (15 mg/ml).[9]

pKa 3.65 £ 0.10 (Predicted) [4]

pH 3.25 (0.5g/L in H20 at 20°C) [4]

Chemical Properties

Chemical identifiers and descriptors provide specific information for the identification and
characterization of the molecule.
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Property Value Source(s)
Molecular Formula C13H14N203 [11[4][10]
Molecular Weight 246.26 g/mol [1][4][10]
CAS Number 87-32-1 [4][10]

2-acetamido-3-(1H-indol-3-
IUPAC Name ) ) [1]
yl)propanoic acid

DZTHIGRZJZPRDV-
InChlKey [4]
UHFFFAOYSA-N

_ CC(=O)NC(CC1=CNC2=CC=
Canonical SMILES [1]
CC=C21)C(=0)0O

Stable under recommended
- storage conditions.
Stability ) ] [4107]
Incompatible with strong

oxidizing agents.

Store at 2-8°C.[4] Keep in
Storage sealed containers in a cool, [4]16]

dry, and ventilated place.[6]

Spectroscopic Data

Spectroscopic information is vital for the analytical identification and quantification of the

compound.
Property Value Source(s)
UV Amax 222,282, 291 nm 9]

Biological Activity and Signaling Pathways

Ac-DL-Trp-OH is more than an amino acid derivative; it is a biologically active molecule with
significant therapeutic potential. The L-enantiomer, N-Acetyl-L-Tryptophan (L-NAT), is primarily
responsible for the observed neuroprotective effects.
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Neuroprotective Effects

Research has shown that L-NAT, a component of Ac-DL-Trp-OH, can rescue neuronal cells
from death in models of amyotrophic lateral sclerosis (ALS), a progressive neurodegenerative
disease.[11] The D-isomer, in contrast, shows no protective effect.[11] The neuroprotective
mechanism of L-NAT is multi-faceted:

Mitochondrial Pathway Inhibition: L-NAT is an inhibitor of mitochondrial cytochrome ¢
release.[11] This action prevents the downstream activation of apoptotic pathways.

o Caspase Inhibition: It effectively inhibits the activation of caspase-1, caspase-9, and
caspase-3, key executioners of apoptosis.[11]

e Anti-inflammatory Action: L-NAT inhibits the secretion of the pro-inflammatory cytokine I1L-13
and Substance P, a neuropeptide involved in inflammation and pain signaling.[11] This effect
is believed to be mediated through interaction with the neurokinin-1 receptor (NK-1R).[11]

e Proteasome Function: The compound helps restore the function of proteasomes, which are
crucial for cellular protein degradation and quality control.[11]
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Neuroprotective Signaling of N-Acetyl-L-Tryptophan
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Overview of Tryptophan Metabolism

Tryptophan (Trp)
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General Workflow for Assessing Neuroprotection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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